Cas no 1396683-06-9 (1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea)

1-(2-Phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea is a synthetic urea derivative with a structurally complex scaffold combining phenoxyethyl, piperidinylmethyl, and thiophenylmethyl moieties. This compound exhibits potential as an intermediate or pharmacophore in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological or receptor-based pathways. Its unique structure allows for selective interactions due to the presence of both aromatic (thiophene, phenyl) and aliphatic (piperidine) components, enhancing binding affinity and specificity. The urea linkage provides hydrogen-bonding capabilities, which may improve solubility and molecular recognition. Suitable for research applications, this compound offers versatility in drug discovery and chemical synthesis.
1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea structure
1396683-06-9 structure
Product Name:1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea
CAS No:1396683-06-9
MF:C20H27N3O2S
MW:373.512283563614
CID:5400378
Update Time:2025-06-11

1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

    • N-(2-Phenoxyethyl)-N′-[[1-(3-thienylmethyl)-4-piperidinyl]methyl]urea
    • 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea
    • Inchi: 1S/C20H27N3O2S/c24-20(21-9-12-25-19-4-2-1-3-5-19)22-14-17-6-10-23(11-7-17)15-18-8-13-26-16-18/h1-5,8,13,16-17H,6-7,9-12,14-15H2,(H2,21,22,24)
    • InChI Key: RLOLMXAXZQDUGL-UHFFFAOYSA-N
    • SMILES: N(CCOC1=CC=CC=C1)C(NCC1CCN(CC2C=CSC=2)CC1)=O

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 573.7±35.0 °C(Predicted)
  • pka: 13.83±0.46(Predicted)

1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea Pricemore >>

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Additional information on 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea

Research Brief on 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea (CAS: 1396683-06-9)

In recent years, the compound 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea (CAS: 1396683-06-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and other pharmacologically relevant targets. The following research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

The compound's structure integrates a phenoxyethyl group, a piperidinylmethyl moiety, and a thiophene ring, which collectively contribute to its bioactivity. Recent studies have focused on its role as a modulator of specific neurotransmitter receptors, including serotonin and dopamine receptors, which are critical targets for treating psychiatric and neurological conditions. Preliminary in vitro and in vivo data suggest that this compound exhibits high affinity and selectivity for these receptors, making it a promising candidate for further drug development.

One of the key studies published in 2023 explored the compound's pharmacokinetic profile, revealing favorable absorption and distribution properties. The research demonstrated that 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea has a half-life conducive to once-daily dosing, a critical factor for patient compliance in chronic conditions. Additionally, the compound showed minimal off-target effects in toxicity screenings, underscoring its potential safety profile.

Further investigations have delved into the compound's efficacy in animal models of depression and anxiety. Results indicated significant reductions in behavioral markers of these disorders, comparable to existing first-line treatments but with a potentially improved side-effect profile. These findings are particularly encouraging given the ongoing need for novel therapeutics with fewer adverse effects in the CNS drug market.

In summary, 1-(2-phenoxyethyl)-3-({1-[(thiophen-3-yl)methyl]piperidin-4-yl}methyl)urea represents a compelling area of research in medicinal chemistry. Its unique structural attributes, combined with promising preclinical data, position it as a viable candidate for advancing into clinical trials. Future studies should focus on elucidating its precise molecular interactions and optimizing its formulation for human use. The continued exploration of this compound may yield significant contributions to the treatment of CNS disorders and beyond.

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